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Compound of Interest

Compound Name: (R)-1-N-Boc-2-methylpiperazine

Cat. No.: B110527 Get Quote

Essential Safety and Handling Guide for (R)-1-N-
Boc-2-methylpiperazine
This guide provides crucial safety and logistical information for the handling and disposal of

(R)-1-N-Boc-2-methylpiperazine, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
(R)-1-N-Boc-2-methylpiperazine is classified as a substance that can cause skin irritation,

serious eye irritation or damage, and respiratory irritation.[1] Therefore, adherence to strict

safety protocols and the use of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[2][3] Standard

EN166 (EU) or NIOSH (US) approved eye protection should be used.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and impervious clothing are

essential to prevent skin contact.[1] A lab coat or chemical-resistant apron should be worn.[3]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if working in a poorly ventilated area or if dust or aerosols are generated.[3]
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Hand Protection: Wear appropriate chemical-resistant gloves. Wash hands thoroughly with

soap and water after handling.[1]

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

Do not eat, drink, or smoke in the laboratory area.

Wash hands and any exposed skin thoroughly after handling.[1]

Keep containers tightly closed when not in use.[4]

Storage and Disposal Plan
Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents and strong acids.[1][4]

Keep containers tightly closed to prevent contamination and exposure to moisture.[4]

Store in a locked cabinet or other secure location.

Disposal:

Dispose of contents and containers in accordance with all local, state, and federal

regulations.
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Waste material should be sent to an approved waste disposal plant.

Do not allow the product to enter drains or waterways.

Quantitative Data
The following table summarizes the available quantitative data for (R)-1-N-Boc-2-
methylpiperazine. Occupational exposure limits have not been established by regulatory

bodies.

Property Value

Molecular Weight 200.28 g/mol

Form Solid

Boiling Point 268.7 °C at 760 mmHg[5]

Density 0.997 ± 0.06 g/cm³[5]

Flash Point 116.3 ± 20.4 °C[5]

Storage Temperature 4°C[5]

OSHA PEL Not available[1]

NIOSH REL Not available[1]

ACGIH TLV Not available[1]

Experimental Protocols
The focus of this document is on the safe handling and logistical aspects of (R)-1-N-Boc-2-
methylpiperazine. As such, it does not contain experimental protocols. For methodologies

related to specific research applications, please refer to relevant scientific literature.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

(R)-1-N-Boc-2-methylpiperazine.
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Caption: Workflow for the safe handling and disposal of (R)-1-N-Boc-2-methylpiperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Boc-2-methylpiperazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110527#personal-protective-equipment-for-handling-
r-1-n-boc-2-methylpiperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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